Cas no 1131594-53-0 (Butyl 3-bromo-4-(dimethylamino)benzoate)

Butyl 3-bromo-4-(dimethylamino)benzoate structure
1131594-53-0 structure
Product Name:Butyl 3-bromo-4-(dimethylamino)benzoate
CAS No:1131594-53-0
MF:C13H18BrNO2
MW:300.191523075104
CID:1030438
PubChem ID:45072146
Update Time:2025-04-20

Butyl 3-bromo-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

    • Butyl 3-bromo-4-(dimethylamino)benzoate
    • 1131594-53-0
    • butyl3-bromo-4-(dimethylamino)benzoate
    • AKOS015843193
    • DB-369910
    • SB82930
    • DTXSID70662412
    • Inchi: 1S/C13H18BrNO2/c1-4-5-8-17-13(16)10-6-7-12(15(2)3)11(14)9-10/h6-7,9H,4-5,8H2,1-3H3
    • InChI Key: CZWIRUPNUWFGHY-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OCCCC)C=CC=1N(C)C

Computed Properties

  • Exact Mass: 299.05209g/mol
  • Monoisotopic Mass: 299.05209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.5Ų

Butyl 3-bromo-4-(dimethylamino)benzoate Pricemore >>

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